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Compound of Interest

Compound Name: Cubebol

Cat. No.: B1253545

Introduction: Cubebol is a naturally occurring sesquiterpenoid alcohol that was first identified in
the essential oil of cubeb berries (Piper cubeba L.), from which it derives its name.[1]
Historically known as cubeb camphor, this tricyclic sesquiterpene is a significant component of
cubeb oil and is also found in other plants such as basil.[1][2] Beyond its use in traditional
medicine and perfumery, cubebol has garnered commercial interest for its unique sensory
properties, specifically its cooling and refreshing taste, leading to its patent as a cooling agent.
[2][3] This technical guide provides an in-depth overview of the chemical structure,
physicochemical properties, isolation and synthesis protocols, and biological activities of
cubebol, tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Structure

Cubebol is a carbotricyclic tertiary alcohol.[4] Its rigid tricyclo[4.4.0.01,5]decane skeleton is
substituted with two methyl groups and an isopropyl group. The full stereochemistry of (-)-
cubebol was confirmed through its first total synthesis in 1969.[1]

Table 1: Chemical Identifiers for Cubebol
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Identifier Value

(1R,4S,5R,6R,7S,10R)-4,10-dimethyl-7-propan-

IUPAC Name i
2-yltricyclo[4.4.0.01,5]decan-4-o0l[4]
CAS Number 23445-02-5[1][2][41[5]
Molecular Formula C1s5H260[1][3][4]1[5]
Molecular Weight 222.37 g/mol [1][31[4]
KONGRWVLXLWGDV-BYGOPZEFSA-N[1][3]
InChl Key

[4]

C[C@@H]1CC--INVALID-LINK--
(C)O">C@HC(C)C[4]

Canonical SMILES

Physicochemical and Spectroscopic Properties

Cubebol is a white crystalline solid with a characteristic warm, spicy, and mint-like aroma.[1][4]
Its physicochemical properties are critical for its application in various industries, including
flavor and fragrance.

Table 2: Physicochemical Properties of Cubebol
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Property Value Source
Appearance White solid crystals [1114]
Aroma \r:]\/;rtr: I;s(:)icy, naturally cooling, (4]
Melting Point 61 to 62 °C [2]
Boiling Point 279 to 280 °C (at 760 mm Hg) [6]

- Slightly soluble in water;
Solubility _ [1]4]
Soluble in ethanol

logP (o/w) 4.592 (estimated) [6]

0.000480 mmHg @ 25.00 °C
Vapor Pressure . [6]
(estimated)

Flash Point 116.67 °C (TCC) 6]

The structural elucidation of cubebol relies on a combination of spectroscopic techniques.
Nuclear Magnetic Resonance (NMR) spectroscopy, including *H and 3C NMR, provides
foundational information about the carbon-hydrogen framework.[1] Mass Spectrometry (MS),
often coupled with Gas Chromatography (GC), is used to determine the molecular weight and
fragmentation patterns, which aid in identification.[7]

A typical analytical workflow for the identification of Cubebol in a natural product extract.

Experimental Protocols
Protocol 1: Isolation of Cubebol from Piper cubeba

Cubebol is a major constituent of the oleoresin extracted from the fruits of P. cubeba. The yield
can vary significantly based on the extraction solvent used. For instance, petroleum benzene
extraction has been reported to yield an oleoresin containing up to 42.89% cubebol.[1]

Methodology:

e Maceration: Dried and powdered fruits of P. cubeba are macerated in a suitable organic
solvent (e.g., petroleum benzene, ethanol, or diethyl ether) at room temperature for 24-48
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hours.

« Filtration and Concentration: The resulting mixture is filtered to remove solid plant material.
The solvent is then removed from the filtrate under reduced pressure using a rotary
evaporator to yield the crude oleoresin.

 Purification: The crude extract is subjected to column chromatography on silica gel.

o Elution: A gradient elution system, starting with a non-polar solvent like n-hexane and
gradually increasing the polarity with ethyl acetate, is used to separate the constituents.

o Fraction Collection: Fractions are collected and monitored by Thin-Layer Chromatography
(TLC).

o Crystallization: Fractions containing pure cubebol are combined, the solvent is evaporated,
and the resulting solid is recrystallized from a suitable solvent (e.g., methanol) to yield pure
crystalline cubebol.

A generalized workflow for the isolation of Cubebol from its natural source.

Protocol 2: Stereocontrolled Total Synthesis of (-)-
Cubebol

Several total syntheses of (-)-cubebol have been reported. A notable strategy involves the
intramolecular cyclopropanation of a-lithiated epoxides, starting from (-)-menthone.[8][9]

Key Synthetic Steps:

o Formylation of (-)-Menthone: (-)-Menthone is formylated using LDA and a suitable
formylating agent like 2,2,2-trifluoroethyl formate to produce hydroxymethylenementhone,
crucially avoiding epimerization at the isopropyl group.[8]

o Multi-step Conversion to Epoxide: The hydroxymethylenementhone is converted through a
series of reactions into an unsaturated terminal epoxide intermediate.[8][9]

 Intramolecular Cyclopropanation: The key step involves treating the epoxide intermediate
with a strong, non-nucleophilic base such as Lithium 2,2,6,6-tetramethylpiperidide (LITMP).
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This induces an intramolecular cyclopropanation that efficiently constructs the tricyclic core
of cubebol.[3][9]

» Final Conversion: The resulting tricyclic alcohol intermediate is then converted to (-)-cubebol
through final synthetic modifications.[8]

A high-level overview of a synthetic route to (-)-Cubebol.

Biological Activity

Cubebol exhibits a range of biological properties, making it a molecule of interest for
therapeutic and cosmetic applications. Its mechanism of action is thought to involve
interactions with cellular pathways that mitigate inflammation and oxidative stress.[3]

e Anti-inflammatory and Antioxidant: Cubebol has demonstrated anti-inflammatory and
antioxidant activities. It is proposed to modulate inflammatory responses and reduce
oxidative stress, which can protect against tissue damage.[3]

e Antimicrobial: The compound also shows antimicrobial properties, contributing to its use in
traditional remedies for infections.[3]

o Cooling Agent: One of the most commercially significant properties of cubebol is its ability to
act as a cooling agent. It imparts a cooling and refreshing sensation, similar to menthol but
with a different sensory profile, making it valuable in products like chewing gum, beverages,
and toothpaste.[2]

Overview of the primary biological activities attributed to Cubebol.

Conclusion

Cubebol is a structurally complex sesquiterpenoid with a well-defined stereochemistry. Its
unique chemical architecture gives rise to interesting physicochemical properties and a notable
range of biological activities. The established protocols for its isolation from natural sources and
its total synthesis provide a solid foundation for further research. For professionals in drug
development and materials science, cubebol's anti-inflammatory, antioxidant, and unique
sensory properties make it a compelling natural product for further investigation and
application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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